2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(2-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C23H28FN3O3/c1-2-30-21-10-6-4-8-18(21)16-27-14-13-26-23(29)20(27)15-22(28)25-12-11-17-7-3-5-9-19(17)24/h3-10,20H,2,11-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: HCDGCTSIRYANTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCCC3=CC=CC=C3F
• Molecular Formula: C23H28FN3O3
• Molecular Weight: 413.5 g/mol

Description

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide, also known as EF-24, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a derivative of curcumin, which is a natural compound found in turmeric. EF-24 has been shown to have potent anti-cancer properties and has been studied extensively for its potential use in cancer treatment.

Mechanism of Action

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has been shown to exert its anti-cancer effects through multiple mechanisms. It has been shown to inhibit the activity of various signaling pathways involved in cancer cell growth and survival, including the NF-κB pathway and the STAT3 pathway. 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer cell growth and survival, including COX-2 and iNOS. 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has also been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has several advantages for use in lab experiments. It is a relatively stable compound and can be synthesized in large quantities. 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has been extensively studied in various cancer models, and its anti-cancer properties have been well-documented. However, 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide also has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide. One area of interest is the development of new formulations of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide that improve its solubility and bioavailability. Another area of interest is the study of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide in combination with other anti-cancer agents, to determine if it can enhance the effectiveness of these agents. Additionally, 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has been studied for its potential use in the treatment of other diseases, such as inflammatory diseases and neurodegenerative diseases, and further research in these areas is warranted.

Synthesis Methods

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide can be synthesized through a multistep process involving the reaction of curcumin with various reagents. The synthesis of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide involves the use of piperazine, ethylchloroacetate, and 2-fluorobenzylbromide as key reagents. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to have potent anti-cancer properties and has been studied in various cancer models, including breast cancer, prostate cancer, and pancreatic cancer. 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-fluorophenyl)ethyl]acetamide has been shown to inhibit cancer cell growth and induce cancer cell death through various mechanisms.